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Introduction

Histone deacetylases (HDACS) are crucial enzymes that regulate gene expression in
eukaryotic organisms, including fungi, by modifying the acetylation state of histones and other
proteins.[1][2][3] Inhibition of HDACs has emerged as a promising strategy for the development
of novel antifungal agents.[4][5] Hdac-IN-87 is a nonselective HDAC inhibitor that has
demonstrated fungicidal activity against economically important plant pathogenic rust fungi,
Puccinia sorghi (common rust of maize) and Phakopsora pachyrhizi (Asian soybean rust).[2][6]
These application notes provide detailed protocols for testing the in vitro fungicidal activity of
Hdac-IN-87 against these pathogens.

Mechanism of Action of HDAC Inhibitors in Fungi

HDAC inhibitors function by binding to the active site of HDAC enzymes, thereby preventing
the removal of acetyl groups from lysine residues on histone tails and other non-histone
proteins.[1] This leads to a state of hyperacetylation, which in turn alters chromatin structure
and modulates the transcription of various genes.[2][3] In fungi, this can disrupt essential
cellular processes, including growth, development, and virulence, ultimately leading to fungal
cell death.[4][5]

Signaling Pathway of HDAC Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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